Cas no 1491163-25-7 (6-Chloro-7-fluoro-2-methylquinoline)

• Product Name: 6-Chloro-7-fluoro-2-methylquinoline
• CAS No: 1491163-25-7
• MF: C₁₀H₇ClFN
• MW: 195.620684862137
• MDL: MFCD31697862
• CID: 4742782
• PubChem ID: 138106112
• Update Time: 2026-02-25

6-Chloro-7-fluoro-2-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 6-CHLORO-7-FLUORO-2-METHYL-QUINOLINE
• 6-Chloro-7-fluoro-2-methylquinoline
• SY321342
• AS-77680
• CS-0183997
• 1491163-25-7
• PB40755
• MFCD31697862
• P18114

• MDL： MFCD31697862
• Inchi： 1S/C10H7ClFN/c1-6-2-3-7-4-8(11)9(12)5-10(7)13-6/h2-5H,1H3
• InChI Key： KJFYFUGGQFXVHN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2C(C=1)=CC=C(C)N=2)F

Computed Properties

• Exact Mass: 195.025105g/mol
• Monoisotopic Mass: 195.025105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• Molecular Weight: 195.62g/mol
• XLogP3: 3.3

Additional information on 6-Chloro-7-fluoro-2-methylquinoline

Introduction to 6-Chloro-7-fluoro-2-methylquinoline (CAS No. 1491163-25-7)

6-Chloro-7-fluoro-2-methylquinoline, identified by its Chemical Abstracts Service (CAS) number 1491163-25-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline family, a class of molecules known for their broad spectrum of biological activities and utility in drug development. The structural features of 6-Chloro-7-fluoro-2-methylquinoline, including its chloro and fluoro substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and therapeutic research.

The quinoline scaffold is a privileged structure in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. The introduction of electron-withdrawing groups such as chlorine and fluorine at specific positions on the quinoline ring enhances the compound's reactivity and binding affinity to biological targets. In particular, the 6-Chloro-7-fluoro-2-methylquinoline structure is of interest due to its potential to interact with enzymes and receptors involved in disease pathways.

Recent advancements in computational chemistry and molecular modeling have facilitated the exploration of 6-Chloro-7-fluoro-2-methylquinoline's interactions with biological systems. Studies have demonstrated that the fluoro substituent at the 7-position can improve metabolic stability, while the chloro group at the 6-position enhances binding to protein targets. These structural modifications are critical for optimizing pharmacokinetic profiles and therapeutic efficacy. The 6-Chloro-7-fluoro-2-methylquinoline molecule has been investigated for its potential as a lead compound in the development of novel therapeutic agents.

In vitro studies have revealed that 6-Chloro-7-fluoro-2-methylquinoline exhibits promising activity against various pathogens and disease-causing agents. Its ability to disrupt essential cellular processes makes it a valuable candidate for further pharmacological investigation. Researchers have focused on understanding how the compound's structural features influence its biological activity, particularly its interaction with enzymes such as kinases and transcription factors. The 6-Chloro-7-fluoro-2-methylquinoline derivative has shown potential in preclinical models, suggesting its utility in addressing unmet medical needs.

The synthesis of 6-Chloro-7-fluoro-2-methylquinoline involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale studies. The incorporation of fluorine into the quinoline ring is particularly challenging but crucial for optimizing drug-like properties. Techniques such as cross-coupling reactions and palladium catalysis have been employed to introduce fluorine atoms at the desired positions.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated compounds often exhibit improved pharmacokinetic profiles due to their resistance to metabolic degradation. The presence of a fluoro group at the 7-position of 6-Chloro-7-fluoro-2-methylquinoline contributes to its stability and bioavailability, making it an attractive candidate for drug development. Additionally, fluorine can influence electronic properties, affecting binding affinity and selectivity.

Current research efforts are focused on expanding the chemical space of quinoline derivatives by exploring novel synthetic routes and structural modifications. The 6-Chloro-7-fluoro-2-methylquinoline scaffold serves as a versatile platform for generating analogs with enhanced biological activity. By systematically varying substituent patterns, researchers aim to identify compounds with superior therapeutic profiles.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for 6-Chloro-7-fluoro-2-methylquinoline derivatives. HTS allows for rapid evaluation of large libraries of compounds against biological targets, enabling identification of promising leads for further optimization. This approach has been instrumental in identifying novel therapeutic agents with improved efficacy and reduced side effects.

Future directions in the study of 6-Chloro-7-fluoro-2-methylquinoline include exploring its potential in combination therapies and investigating mechanisms of action. Understanding how this compound interacts with cellular pathways will provide insights into its therapeutic potential and guide the design of next-generation drugs. Collaborative efforts between synthetic chemists, biochemists, and clinicians will be essential in translating laboratory findings into clinical applications.

The development of new drugs remains a cornerstone of modern medicine, and compounds like 6-Chloro-7-fluoro-2-methylquinoline represent significant progress in this endeavor. By leveraging advances in synthetic chemistry, computational biology, and pharmacological research, scientists are paving the way for innovative treatments that address complex diseases. The continued exploration of quinoline derivatives will undoubtedly yield valuable contributions to human health.